Cas no 217490-16-9 (1-[3-(Trifluoromethyl)phenyl]imidazolidine-2-thione)

• Product Name: 1-[3-(Trifluoromethyl)phenyl]imidazolidine-2-thione
• CAS No: 217490-16-9
• MF: C₁₀H₉F₃N₂S
• MW: 246.252071142197
• CID: 2836041
• PubChem ID: 2797368
• Update Time: 2025-04-21

1-[3-(Trifluoromethyl)phenyl]imidazolidine-2-thione Chemical and Physical Properties

Names and Identifiers

• HLYFTWKTMSGCAF-UHFFFAOYSA-N
• AKOS015852869
• DTXSID90383910
• IDI1_030730
• DB-018534
• SR-01000637578-1
• CCG-48001
• HMS1521G18
• 217490-16-9
• Maybridge4_000148
• 1-[3-(Trifluoromethyl)phenyl]imidazolidine-2-thione

• Inchi： 1S/C10H9F3N2S/c11-10(12,13)7-2-1-3-8(6-7)15-5-4-14-9(15)16/h1-3,6H,4-5H2,(H,14,16)
• InChI Key： HLYFTWKTMSGCAF-UHFFFAOYSA-N
• SMILES： S=C1NCCN1C1C=CC=C(C(F)(F)F)C=1

Computed Properties

• Exact Mass: 246.04385396Da
• Monoisotopic Mass: 246.04385396Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 280
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 47.4Ų